Cas no 143151-03-5 (4-amino-2-fluoro-5-nitro-benzonitrile)

4-amino-2-fluoro-5-nitro-benzonitrile structure
143151-03-5 structure
Product Name:4-amino-2-fluoro-5-nitro-benzonitrile
CAS No:143151-03-5
MF:C7H4FN3O2
MW:181.123964309692
MDL:MFCD12828088
CID:135945
PubChem ID:10419793
Update Time:2025-07-20

4-amino-2-fluoro-5-nitro-benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-2-fluoro-5-nitrobenzonitrile
    • 4-Cyano-5-fluoro-2-nitroaniline
    • Benzonitrile, 4-amino-2-fluoro-5-nitro-
    • 2-fluoro-4-amino-5-nitrobenzonitrile
    • 5-fluoro-4-cyano-2-nitroaniline
    • ACMC-20n27x
    • AK137642
    • CTK0H3785
    • QC-8648
    • RP03225
    • SureCN458453
    • 4-amino-2-fluoro-5-nitro-benzonitrile
    • 4-cyano-3-fluoro-6-nitroaniline
    • DTXSID20439555
    • MFCD12828088
    • FT-0706544
    • EN300-396596
    • Benzonitrile,4-amino-2-fluoro-5-nitro-
    • SY250954
    • SCHEMBL458453
    • XAHREBHCCFVAHU-UHFFFAOYSA-N
    • CS-0208797
    • 143151-03-5
    • AC4242
    • AKOS015911681
    • BS-25285
    • MDL: MFCD12828088
    • Inchi: 1S/C7H4FN3O2/c8-5-2-6(10)7(11(12)13)1-4(5)3-9/h1-2H,10H2
    • InChI Key: XAHREBHCCFVAHU-UHFFFAOYSA-N
    • SMILES: FC1C(C#N)=CC(=C(C=1)N)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 181.02882
  • Monoisotopic Mass: 181.02875454g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 95.6Ų

Experimental Properties

  • PSA: 92.95

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4-amino-2-fluoro-5-nitro-benzonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:143151-03-5)4-amino-2-fluoro-5-nitro-benzonitrile
Order Number:A1061328
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:55
Price ($):472.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:143151-03-5)4-amino-2-fluoro-5-nitro-benzonitrile
A1061328
Purity:99%
Quantity:5g
Price ($):472.0
Email